Cas no 2228824-59-5 (methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate
• CAS No: 2228824-59-5
• MF: C₉H₁₀F₂O₄
• MW: 220.170110225677
• CID: 5935038
• PubChem ID: 165630430
• Update Time: 2025-06-08

methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate
• EN300-1952208
• 2228824-59-5

• Inchi： 1S/C9H10F2O4/c1-5-6(8(13)14-2)3-7(15-5)9(10,11)4-12/h3,12H,4H2,1-2H3
• InChI Key： BMMUNPDTVIMUDA-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC(C(=O)OC)=C(C)O1)F

Computed Properties

• Exact Mass: 220.05471512g/mol
• Monoisotopic Mass: 220.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate

Introduction to Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate (CAS No. 2228824-59-5)

Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate (CAS No. 2228824-59-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a 1,1-difluoro-2-hydroxyethyl side chain and a methylfuran core, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate incorporates both fluorine and hydroxyl functional groups, which are known to enhance the metabolic stability and binding affinity of drug candidates. The presence of the 1,1-difluoro moiety is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to modulate pharmacokinetic profiles and improve drug efficacy. This feature has led to extensive research into its potential applications in the design of small-molecule inhibitors and other pharmacologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in interest for fluorinated compounds due to their ability to improve drug properties such as bioavailability, metabolic resistance, and target specificity. Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate stands out as a versatile building block that can be incorporated into various scaffolds to create novel molecules with enhanced pharmacological profiles. Its utility as a precursor in synthetic chemistry has been explored in several cutting-edge studies aimed at developing next-generation therapeutics.

The synthesis of Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate involves intricate organic transformations that highlight the compound's synthetic challenge and elegance. Researchers have employed advanced catalytic methods and stereoselective reactions to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's complexity but also demonstrate its potential as a key intermediate in multi-step synthetic routes leading to complex drug molecules.

The chemical properties of Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate make it an attractive candidate for further investigation in drug discovery programs. Its solubility characteristics, reactivity patterns, and stability under various conditions have been thoroughly studied. These attributes are crucial for optimizing its use in pharmaceutical formulations and ensuring its efficacy in biological systems. The compound's ability to undergo selective modifications while retaining its core structure has been exploited in several research endeavors aimed at developing targeted therapies.

In the realm of bioorganic chemistry, Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate has been utilized as a scaffold for designing molecules with specific biological activities. Its incorporation into libraries of compounds has enabled researchers to screen for novel bioactive entities with potential therapeutic applications. The compound's unique structural features have been leveraged to develop inhibitors targeting various disease-related pathways. This underscores its significance as a tool compound in medicinal chemistry research.

The latest advancements in computational chemistry and molecular modeling have further enhanced the understanding of Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate's interactions with biological targets. These studies have provided insights into how the compound's structural features influence its binding affinity and selectivity. Such information is invaluable for designing optimized drug candidates with improved pharmacological properties.

The future prospects of Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate in pharmaceutical research are vast. Ongoing studies aim to explore its potential applications in treating a range of diseases by developing novel derivatives with enhanced efficacy and reduced side effects. The compound's versatility as a synthetic intermediate positions it as a cornerstone in the development of innovative therapeutic strategies.

In conclusion, Methyl 5-(1,1-difluoro-2-hydroxyethyl)-2-methylfuran-3-carboxylate (CAS No. 2228824-59-5) is a remarkable compound with significant implications in pharmaceutical chemistry and drug development. Its unique structural features and promising properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing medical science is set to expand further.